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Abstract
Promethium (Pm), with atomic number 61, holds a unique position within the lanthanide series

as its only element with no stable isotopes.[1][2] All of its isotopes are radioactive, making it an

element of significant interest in both fundamental and applied sciences, from astrophysics to

medicine.[3][4] This guide provides a detailed technical overview of promethium's placement

within the lanthanide series, contextualizing its physicochemical properties relative to its

neighbors. It includes a comprehensive summary of quantitative data for the entire series, a

detailed experimental protocol for the separation of lanthanides via ion-exchange

chromatography, and visualizations of key experimental and logical workflows relevant to the

study and application of these elements.

Introduction: The Lanthanide Series and the
Anomaly of Promethium
The lanthanide series, also known as the rare earth elements, comprises fifteen metallic

elements from lanthanum (La, atomic number 57) to lutetium (Lu, atomic number 71).[5][6]

These elements are characterized by the progressive filling of the 4f electron subshell, which

imparts them with remarkably similar chemical properties.[5][7] This similarity makes their

separation a significant chemical challenge.[7]
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Promethium is distinguished as the only lanthanide without a stable or long-lived isotope.[6] Its

existence was predicted in 1902 by Czech chemist Bohuslav Brauner, who noted a gap in the

properties between neodymium (Nd) and samarium (Sm).[4][8] It was not until 1945 that Jacob

A. Marinsky, Lawrence E. Glendenin, and Charles D. Coryell at Oak Ridge National Laboratory

conclusively isolated and characterized promethium from the fission products of uranium fuel.

[9][10] Due to its radioactivity, promethium is extremely rare in nature, with only trace amounts

found in uranium ores as a product of spontaneous fission.[3]

Physicochemical Properties of the Lanthanide
Series
The properties of promethium are largely intermediate between its neighbors, neodymium and

samarium.[1][6] However, the overarching trend across the lanthanide series is the "lanthanide

contraction," a greater-than-expected decrease in atomic and ionic radii with increasing atomic

number.[11][12] This phenomenon is due to the poor shielding of the nuclear charge by the 4f

electrons.[11][12] Promethium's atomic radius is a notable exception to this steady

contraction, being slightly larger than expected.[1]

Tabulated Quantitative Data
The following tables summarize key quantitative data for the lanthanide series, facilitating

comparison and highlighting the position of promethium.

Table 1: Atomic and Electronic Properties of the Lanthanides
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Element Symbol
Atomic
Number

Standard
Atomic
Weight

Electron
Configurati
on

Ionic
Radius (Pm,
+3 charge,
6-
coordinate)

Lanthanum La 57 138.90547(7) [Xe] 5d¹6s² 103

Cerium Ce 58 140.116(1) [Xe] 4f¹5d¹6s² 102

Praseodymiu

m
Pr 59 140.90766(1) [Xe] 4f³6s² 99

Neodymium Nd 60 144.242(3) [Xe] 4f⁴6s² 98.3

Promethium Pm 61 [13] [Xe] 4f⁵6s² 97

Samarium Sm 62 150.36(2) [Xe] 4f⁶6s² 95.8

Europium Eu 63 151.964(1) [Xe] 4f⁷6s² 94.7

Gadolinium Gd 64 157.25(3) [Xe] 4f⁷5d¹6s² 93.8

Terbium Tb 65 158.92535(1) [Xe] 4f⁹6s² 92.3

Dysprosium Dy 66 162.500(1) [Xe] 4f¹⁰6s² 91.2

Holmium Ho 67 164.93033(1) [Xe] 4f¹¹6s² 90.1

Erbium Er 68 167.259(3) [Xe] 4f¹²6s² 89

Thulium Tm 69 168.93422(1) [Xe] 4f¹³6s² 88

Ytterbium Yb 70 173.045(10) [Xe] 4f¹⁴6s² 86.8

Lutetium Lu 71 174.9668(1)
[Xe]

4f¹⁴5d¹6s²
86.1

Sources:[1][2][5][6][11][14][15][16]

Table 2: Physical Properties of the Lanthanides
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Element Symbol
Density
(g/cm³)

Melting Point
(°C)

Boiling Point
(°C)

Lanthanum La 6.162 920 3464

Cerium Ce 6.770 795 3443

Praseodymium Pr 6.77 935 3520

Neodymium Nd 7.01 1024 3074

Promethium Pm 7.26 1042 3000

Samarium Sm 7.52 1072 1794

Europium Eu 5.244 826 1529

Gadolinium Gd 7.90 1312 3273

Terbium Tb 8.23 1356 3230

Dysprosium Dy 8.540 1407 2567

Holmium Ho 8.79 1461 2720

Erbium Er 9.066 1529 2868

Thulium Tm 9.32 1545 1950

Ytterbium Yb 6.90 824 1196

Lutetium Lu 9.841 1652 3402

Sources:[3][5][17][18][19]

Experimental Protocols: Separation of Promethium
The chemical similarity of the lanthanides necessitates sophisticated separation techniques.

Ion-exchange chromatography is a robust and widely used method for the separation and

purification of these elements, including the isolation of promethium from fission product

mixtures.
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Ion-Exchange Chromatography for Lanthanide
Separation
This protocol outlines the general procedure for separating trivalent lanthanide ions using

cation-exchange chromatography with a chelating agent as the eluent. The separation relies on

the differential stability of the lanthanide-chelate complexes, which is a function of the ionic

radius.

I. Materials and Equipment:

Resin: Strong acid cation-exchange resin (e.g., Dowex 50W-X8, 50-100 mesh).

Chromatography Column: Glass or appropriate polymer column with adjustable flow control.

Eluent: Buffered solution of a chelating agent such as ethylenediaminetetraacetic acid

(EDTA) or diethylenetriaminepentaacetic acid (DTPA). The pH is typically adjusted with

ammonia.

Feed Solution: An acidic solution (e.g., in dilute HCl or HNO₃) containing the mixture of

lanthanide ions.

Ancillary Reagents: Hydrochloric acid (HCl), Nitric acid (HNO₃), Ammonia solution (NH₄OH),

Oxalic acid.

Equipment: Peristaltic pump, fraction collector, pH meter, radiation detector (for

promethium), ICP-MS or a similar elemental analysis instrument.

II. Methodology:

Resin Preparation and Column Packing: a. The cation-exchange resin is prepared by

washing with a strong acid (e.g., 4M HCl) to ensure it is in the hydrogen (H⁺) form. b. The

resin is then washed with deionized water until the effluent is neutral. c. A slurry of the

prepared resin is packed into the chromatography column to form a uniform bed.

Loading of Lanthanide Mixture: a. The acidic solution containing the mixed lanthanide ions is

passed through the top of the resin bed at a controlled flow rate. b. The trivalent lanthanide
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ions (Ln³⁺) displace the H⁺ ions and bind to the sulfonic acid groups of the resin. c. The

column is washed with deionized water to remove any unbound anions.

Elution: a. The eluent, a buffered solution of a chelating agent like EDTA, is pumped through

the column. b. The chelating agent forms stable, water-soluble complexes with the

lanthanide ions, causing them to detach from the resin. c. The stability of the Ln³⁺-EDTA

complex increases as the ionic radius of the lanthanide decreases (from La³⁺ to Lu³⁺). d.

Consequently, the smaller, heavier lanthanides (like Lutetium) form more stable complexes

and are eluted from the column first. The larger, lighter lanthanides (like Lanthanum) are held

more strongly by the resin and elute later. e. Promethium, being in the middle of the series,

will elute between its neighbors, after samarium and before neodymium.

Fraction Collection and Analysis: a. The effluent from the column is collected in discrete

fractions using a fraction collector. b. Each fraction is analyzed to determine its composition.

For the radioactive promethium, a radiation detector is used for initial identification. c.

Techniques such as ICP-MS can be used for precise elemental quantification of all

lanthanides in the fractions.

Recovery: a. Fractions containing the purified promethium are combined. b. Promethium is

typically recovered from the eluent solution by precipitation, for example, as an oxalate by

adding oxalic acid. c. The promethium oxalate can then be calcined to produce

promethium oxide (Pm₂O₃), a common starting material for other promethium compounds.

Sources:[3][14][17][20]

Visualizations of Workflows and Signaling Pathways
Diagrams created using the DOT language provide a clear visual representation of complex

processes.

Experimental Workflow for Promethium Separation
The following diagram illustrates the workflow for the separation and recovery of Promethium-

147 from a mixture of fission product rare earths using ion-exchange chromatography.
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Workflow for the ion-exchange separation of promethium.
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Signaling Pathway for a Lanthanide-Based Biosensor
Lanthanides are integral to the development of advanced biosensors due to their unique

luminescent properties. The following diagram illustrates a common mechanism, Förster

Resonance Energy Transfer (FRET), in a lanthanide-based biosensor designed to detect

protein-protein interactions.
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Mechanism of a lanthanide-based FRET biosensor.
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Conclusion
Promethium's unique status as a radioactive-only element firmly places it as a subject of

specialized study within the lanthanide series. Its properties, governed by its electron

configuration and position between neodymium and samarium, are consistent with the periodic

trends of the f-block elements, particularly the lanthanide contraction. The isolation of

promethium, a feat of advanced radiochemical separation, underscores the challenges and

triumphs in the field of nuclear chemistry. Furthermore, the broader applications of lanthanides,

particularly in cutting-edge fields like drug development and diagnostics, highlight the continued

relevance of understanding the nuanced behaviors of each member of this fascinating series.

This guide serves as a foundational resource for professionals requiring a detailed and

practical understanding of promethium and its context within the rare earth elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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